Cas no 116314-86-4 (Benzonitrile,2,3-dihydroxy-5-nitro-)

• Product Name: Benzonitrile,2,3-dihydroxy-5-nitro-
• CAS No: 116314-86-4
• MF: C₇H₄N₂O₄
• MW: 180.117661476135
• CID: 167212
• PubChem ID: 5748959
• Update Time: 2025-04-19

Benzonitrile,2,3-dihydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxy-5-nitrobenzonitrile
• Benzonitrile,2,3-dihydroxy-5-nitro-
• Benzonitrile, 2,3-dihydroxy-5-nitro-
• SCHEMBL7373052
• 116314-86-4
• DTXSID00151349

• Inchi： 1S/C7H4N2O4/c8-3-4-1-5(9(12)13)2-6(10)7(4)11/h1-2,10-11H
• InChI Key： NNQAESZIAYMADQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C#N)C=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.01712
• Monoisotopic Mass: 180.017107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 1.3

Experimental Properties

• Density: 1.69
• Boiling Point: 384.9°Cat760mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.683
• PSA: 107.39